Cas no 29880-25-9 (N~2~-(Phenylcarbonyl)asparagine)

N~2~-(Phenylcarbonyl)asparagine structure
29880-25-9 structure
Product Name:N~2~-(Phenylcarbonyl)asparagine
CAS No:29880-25-9
MF:C11H12N2O4
MW:236.223982810974
CID:268882
PubChem ID:229813
Update Time:2025-04-19

N~2~-(Phenylcarbonyl)asparagine Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine,N2-benzoyl-
    • 2-BENZOYLAMINO-SUCCINAMIC ACID
    • 4-amino-2-benzamido-4-oxobutanoic acid
    • AC1L5I4Y
    • AC1Q4ZJR
    • benzoylasparagine
    • Enamine_005121
    • N~2~-(phenylcarbonyl)asparagine
    • n2-benzoylasparagine
    • N2-Benzoyl-L-asparagin
    • N2-benzoyl-L-asparagine
    • N-Benzoyl-asparagin
    • N-Benzoyl-l-asparagine
    • NSC23805
    • DTXSID00282006
    • VS-02648
    • 3-(C-HYDROXYCARBONIMIDOYL)-2-(PHENYLFORMAMIDO)PROPANOIC ACID
    • SMR000387095
    • 2-BENZOYLAMINO-SUCCINAMICACID
    • AKOS000264383
    • AB00698022-06
    • CHEMBL1990443
    • Oprea1_293306
    • AKOS016050183
    • NSC-23805
    • 201734-97-6
    • SCHEMBL5280601
    • IDI1_007708
    • MLS001048900
    • 3-carbamoyl-2-(phenylformamido)propanoic acid
    • EN300-04678
    • HMS1408I17
    • HMS2267D12
    • 29880-25-9
    • N~2~-(Phenylcarbonyl)asparagine
    • Inchi: 1S/C11H12N2O4/c12-9(14)6-8(11(16)17)13-10(15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H2,12,14)(H,13,15)(H,16,17)
    • InChI Key: CNRAIJZCOJXFAK-UHFFFAOYSA-N
    • SMILES: OC(C(CC(N)=O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 235.07193
  • Monoisotopic Mass: 236.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 112.32
  • LogP: 0.83620

N~2~-(Phenylcarbonyl)asparagine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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